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Compound of Interest |

Compound Name: 2-Chloro-7-nitroquinoline
CAS No.: 49609-03-2
Cat. No.: B1367759

Get Quote

An In-depth Technical Guide to 2-Chloro-7-nitroquinoline: Properties, Synthesis, and

Applications

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-7-nitroquinoline, a key
heterocyclic building block in medicinal chemistry and materials science. The document details
its fundamental physicochemical properties, including its molecular weight, and outlines
methods for its synthesis and characterization. We delve into the causality behind experimental
choices, offering field-proven insights for researchers, scientists, and drug development
professionals. Furthermore, this guide explores the compound's reactivity and its significant
applications as a versatile intermediate in the synthesis of novel therapeutic agents, particularly
in anticancer and antiviral research. All protocols and data are presented with a focus on
scientific integrity, supported by authoritative references to ensure trustworthiness and
reproducibility.

Core Physicochemical Properties

2-Chloro-7-nitroquinoline (CAS No: 49609-03-2) is a substituted quinoline derivative featuring
a chlorine atom at the 2-position and a nitro group at the 7-position.[1][2] This specific
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arrangement of functional groups imparts unique electronic properties to the molecule, making
it a valuable precursor in organic synthesis. The chloro group at the C2 position is susceptible
to nucleophilic substitution, while the nitro group at the C7 position acts as a strong electron-
withdrawing group, influencing the reactivity of the entire quinoline scaffold.

The determination of a compound's molecular weight and other physicochemical properties is a
foundational step in any research or development workflow, as these values are critical for
reaction stoichiometry, analytical characterization, and predicting biological behavior.

Table 1. Summary of Physicochemical Data for 2-Chloro-7-nitroquinoline

Property Value Source
Molecular Formula CoHsCIN20:2 Biosynth[1], MySkinRecipes[2]
Molecular Weight 208.60 g/mol Biosynth[1], MySkinRecipes|[2]
CAS Number 49609-03-2 Biosynth[1], MySkinRecipes|[2]
MDL Number MFCD18448576 MySkinRecipes|[2]
Light yellow to brown solid )
Appearance i ChemicalBook][3]
(Predicted)
N ) MySkinRecipes|[2],
Storage Conditions 2-8°C, under dry, inert gas )
ChemicalBook][3]

Synthesis and Mechanistic Insights

The synthesis of substituted quinolines is a cornerstone of heterocyclic chemistry. For 2-
Chloro-7-nitroquinoline, a common and logical synthetic strategy involves the chlorination of
a corresponding quinolinone precursor. This approach is favored due to the robust nature of the
reactions and the commercial availability of starting materials.

Proposed Synthetic Pathway: Vilsmeier-Haack Type
Chlorination

A highly effective method for converting 2-quinolinones to 2-chloroquinolines utilizes a
chlorinating agent like phosphorus oxychloride (POCIs) or a
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triphenylphosphinef/trichloroisocyanuric acid mixture.[4] The following protocol outlines a
generalized procedure adapted from established methodologies for similar scaffolds.

Experimental Protocol: Synthesis of 2-Chloro-7-nitroquinoline

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 7-nitro-2(1H)-quinolinone (1.0 eq).

o Addition of Chlorinating Agent: Carefully add phosphorus oxychloride (POCIs) (3.0-5.0 eq) to
the flask. The use of POCIs serves as both the reagent and the solvent in many cases,
providing an efficient medium for the reaction.

» Reaction Execution: Heat the reaction mixture to reflux (approximately 107 °C) and maintain
for 2-4 hours. The elevated temperature is necessary to overcome the activation energy for
the conversion of the amide to the chloro-substituted heterocycle.

o Work-up and Isolation: After cooling to room temperature, slowly and carefully pour the
reaction mixture onto crushed ice to quench the excess POCIs. This is a highly exothermic
process and must be done with caution in a well-ventilated fume hood.

o Neutralization: Neutralize the acidic aqueous solution with a saturated sodium bicarbonate
(NaHCO:s) solution or dilute sodium hydroxide (NaOH) until the mixture is basic (pH > 8).
This will cause the product to precipitate out of the solution.

 Purification: Collect the crude solid product by vacuum filtration. Wash the solid with cold
water to remove inorganic salts. The crude 2-Chloro-7-nitroquinoline can then be purified
by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to
yield the final product.

Synthesis Workflow Diagram

The logical flow of the synthesis is depicted below. This process highlights the key
transformation from a quinolinone core to the activated 2-chloro derivative, ready for
subsequent functionalization.
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Caption: Workflow for the synthesis of 2-Chloro-7-nitroquinoline.
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Spectroscopic Characterization

Confirming the identity and purity of the synthesized compound is paramount. Standard
spectroscopic techniques are employed for this purpose. While specific experimental spectra
for 2-Chloro-7-nitroquinoline are not always publicly available, data can be requested from
commercial suppliers, and expected results can be predicted based on the structure.[5][6]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the proton
environment of the quinoline ring, while 13C NMR identifies the carbon skeleton. The
chemical shifts will be influenced by the electron-withdrawing effects of the chloro and nitro
groups.

e Mass Spectrometry (MS): This technique directly confirms the molecular weight of the
compound. For 2-Chloro-7-nitroquinoline, the mass spectrum would show a molecular ion
peak (M*) corresponding to its monoisotopic mass, along with a characteristic M+2 peak due
to the presence of the 3’Cl isotope.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.
Key vibrational bands would be expected for the C-Cl bond, the aromatic C=C and C=N
bonds of the quinoline ring, and the strong asymmetric and symmetric stretches of the N-O
bonds in the nitro group.

Applications in Drug Discovery and Development

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous approved drugs.[7][8] 2-Chloro-7-nitroquinoline serves as a versatile intermediate
for creating libraries of novel compounds for biological screening.

Role as a Synthetic Intermediate

The chlorine atom at the C2 position is an excellent leaving group, making it a prime site for
nucleophilic aromatic substitution (SnAr) reactions. This allows for the facile introduction of
various functional groups, including amines, alcohols, and thiols, to generate diverse molecular
architectures. This reactivity is crucial for structure-activity relationship (SAR) studies.

Anticancer and Antiviral Research
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Derivatives of chloroquinolines have demonstrated significant potential as therapeutic agents.

» Anticancer Agents: 7-Chloroquinoline derivatives have been extensively studied as
anticancer agents, with some compounds showing potent activity against a wide range of
cancer cell lines.[8][9] The ability to modify the 2-position of the 2-Chloro-7-nitroquinoline
scaffold allows for the synthesis of analogs that can be optimized for improved efficacy and
selectivity.

» Antiviral Agents: The 2-chloroquinoline core has recently been explored for developing
inhibitors of viral enzymes. For instance, researchers have designed and synthesized 2-
chloroquinoline-based molecules as dual inhibitors of SARS-CoV-2 main protease (Mpro)
and papain-like protease (PLpro), two enzymes essential for viral replication.[10]

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 2-
Chloro-7-nitroquinoline and its precursors. While a specific safety data sheet (SDS) for this
exact isomer may not be universally available, data from related chloro- and nitro-substituted
aromatic compounds provide authoritative guidance.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, a lab coat, and nitrile gloves.[11][12][13]

» Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.[11][14] Avoid contact with skin and eyes.[11]

o First Aid Measures:

o

In case of skin contact: Wash off immediately with soap and plenty of water.[11][13]

o

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[11][13]

o

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[11][13]

[¢]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[11][13]
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o Storage: Keep the container tightly closed in a dry and well-ventilated place.[11] Store at
recommended temperatures (2-8°C) to ensure stability.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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